2-(4-((4-(tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide oxalate
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Description
2-(4-((4-(tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide oxalate is a useful research compound. Its molecular formula is C20H30N6O5S3 and its molecular weight is 530.68. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Thiadiazole Amide Derivatives : A study involved synthesizing novel 1,3,4-thiadiazole amide compounds containing piperazine, which demonstrated inhibitory effects against Xanthomonas campestris pv. oryzae, indicating potential agricultural applications (Z. Xia, 2015).
Antitumor Activity : Another research focused on synthesizing N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides. These compounds showed significant antiproliferative activity against human cervical cancer (HeLa) and lung cancer (A549) cell lines, with some inducing cell apoptosis and causing G1-phase arrest in cell division (Zhilin Wu et al., 2017).
Antimicrobial and Insecticidal Applications
Synthesis of Nonionic Surfactants : A study synthesized novel scaffolds from stearic acid, including Thiadiazolyl Piperazine, which exhibited in-vitro antimicrobial activities against various bacterial and fungal strains. This research suggests potential applications in creating nonionic surfactants with biodegradable properties (Abdelmotaal Abdelmajeid et al., 2017).
Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety, such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, were synthesized and demonstrated insecticidal properties against the cotton leafworm, Spodoptera littoralis (A. Fadda et al., 2017).
Additional Applications
Antibacterial and Antileishmanial Activity : Research on thiadiazole derivatives has shown potential antibacterial and antileishmanial activities. For example, certain thiadiazoles exhibited strong leishmanicidal activity against Leishmania major (A. Foroumadi et al., 2005).
Synthesis of Thiazole-Piperazines : A study focused on synthesizing thiazole-piperazines as acetylcholinesterase inhibitors, which is relevant in the context of Alzheimer's disease and other neurodegenerative conditions (L. Yurttaş et al., 2013).
properties
IUPAC Name |
2-[4-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N6OS3.C2H2O4/c1-5-26-17-22-21-16(28-17)20-14(25)10-23-6-8-24(9-7-23)11-15-19-13(12-27-15)18(2,3)4;3-1(4)2(5)6/h12H,5-11H2,1-4H3,(H,20,21,25);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEUJIBGAFZYUDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)CN2CCN(CC2)CC3=NC(=CS3)C(C)(C)C.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N6O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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